Cas no 61172-70-1 (Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester)

Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester structure
61172-70-1 structure
Product Name:Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester
CAS No:61172-70-1
MF:C10H17NO6
MW:247.24508357048
CID:502309
PubChem ID:57647350
Update Time:2025-04-19

Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester
    • Dimethyl (Boc-Amino)Malonate
    • dimethyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]propanedioate
    • dimethyl N-Boc-aminomalonate
    • t-butoxycarbonylamino-malonic acid dimethyl ester
    • DTXSID40399768
    • DB-014146
    • Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-,1,3-dimethyl ester
    • CS-0454155
    • Dimethyl (Boc-amino)malonate, >=95% (HPLC)
    • 1,3-dimethyl 2-{[(tert-butoxy)carbonyl]amino}propanedioate
    • 61172-70-1
    • Dimethyl 2-((tert-butoxycarbonyl)amino)malonate
    • dimethyl 2-(tert-butoxycarbonylamino)malonate
    • UIQVFHUDWIETEY-UHFFFAOYSA-N
    • SCHEMBL1731213
    • MDL： MFCD00800272
    • Inchi： 1S/C10H17NO6/c1-10(2,3)17-9(14)11-6(7(12)15-4)8(13)16-5/h6H,1-5H3,(H,11,14)
    • InChI Key： UIQVFHUDWIETEY-UHFFFAOYSA-N
    • SMILES： O(C(NC(C(=O)OC)C(=O)OC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 247.10600
  • Monoisotopic Mass: 247.10558726g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 90.9Ų

Experimental Properties

  • Density: 1.148 g/mL at 20 °C(lit.)
  • Flash Point: Fahrenheit: 257 ° f
    Celsius: 125 ° c
  • Refractive Index: n20/D 1.444
  • PSA: 90.93000
  • LogP: 0.61660

Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S23; S24/25
  • Storage Condition：2-8°C

Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester Customs Data

  • HS CODE：2924199090
  • Customs Data：

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
15288-5ML
Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester
 61172-70-1 ≥95% (HPLC)
5ML
 2665.39 2021-05-17
SHENG KE LU SI SHENG WU JI SHU
sc-234717-1 ml
Dimethyl (Boc-amino)malonate,
 61172-70-1
1 ml
 ￥3008.00 2023-09-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1524822-5g
Dimethyl 2-((tert-butoxycarbonyl)amino)malonate
 61172-70-1 98%
5g
 ￥6037.00 2024-05-07

Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester Related Literature

61172-70-1 (Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester) Related Products

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited